![molecular formula C15H17FN2O4 B6205069 tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate CAS No. 1923406-36-3](/img/no-structure.png)
tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate
Overview
Description
Tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate is a novel organic compound that has recently been studied for its potential applications in the fields of chemistry and biochemistry. This compound is a derivative of isoindole and is composed of a tert-butyl group, a carbamate group, and a fluoro-dioxo moiety. The structure of this compound is shown in Figure 1.
Scientific Research Applications
Tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate has been studied in a variety of scientific research applications. It has been used as a building block for the synthesis of novel compounds, such as fluoro-dioxo isoindoles and their derivatives. It has also been used as a reagent for the synthesis of triazoles and other heterocyclic compounds. Additionally, it has been used as a starting material for the synthesis of biologically active compounds, such as inhibitors of the enzyme dihydrofolate reductase.
Mechanism of Action
The mechanism of action of tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate is not fully understood. However, it is believed that the fluoro-dioxo moiety of this compound is capable of forming hydrogen bonds with the active sites of enzymes, thus inhibiting their activity. Additionally, the tert-butyl group of this compound is believed to interact with the active sites of enzymes, further inhibiting their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to inhibit the enzyme dihydrofolate reductase, which is involved in the synthesis of folate. Inhibition of this enzyme can lead to decreased levels of folate in the body, which can lead to a variety of health problems, such as anemia and birth defects.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate in laboratory experiments include its low cost, its high purity, and its availability from commercial suppliers. Additionally, this compound is relatively stable and can be stored for extended periods of time. However, there are some limitations to the use of this compound in laboratory experiments. For example, it is a relatively large molecule, which can make it difficult to work with in small-scale reactions. Additionally, it is not soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
The potential future applications of tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate are numerous. For example, it could be used as a starting material for the synthesis of novel compounds with potential therapeutic applications. Additionally, it could be used as a reagent for the synthesis of other organic compounds, such as heterocycles and polycyclic aromatic compounds. Furthermore, it could be used as a tool for studying the structure and function of enzymes, as well as for studying the mechanism of action of bioactive compounds. Finally, it could be used as a starting material for the synthesis of other organofluorine compounds, such as fluorinated steroids and fluorinated nucleosides.
Synthesis Methods
Tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate can be synthesized using a three-step process. The first step involves the reaction of tert-butyl bromide with 2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethanol in the presence of a base such as sodium hydroxide. The second step involves the reaction of the resulting tert-butyl 2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethanol with ethyl chloroformate to form the corresponding tert-butyl 2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl chloroformate. The third step involves the reaction of the tert-butyl 2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl chloroformate with an excess of sodium hydroxide to form this compound.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate involves the reaction of tert-butyl carbamate with 4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindole-2-carboxylic acid followed by the addition of 2-bromoethylamine hydrobromide. The resulting product is then treated with sodium hydroxide to form the final compound.", "Starting Materials": [ "tert-butyl carbamate", "4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindole-2-carboxylic acid", "2-bromoethylamine hydrobromide", "sodium hydroxide" ], "Reaction": [ "Step 1: tert-butyl carbamate is reacted with 4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindole-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the intermediate tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate.", "Step 2: 2-bromoethylamine hydrobromide is added to the reaction mixture and the resulting mixture is stirred at room temperature for several hours to allow for the formation of the desired product.", "Step 3: The final product is obtained by treating the reaction mixture with sodium hydroxide to remove the tert-butyl protecting group and form tert-butyl N-[2-(4-fluoro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]carbamate." ] } | |
| 1923406-36-3 | |
Molecular Formula |
C15H17FN2O4 |
Molecular Weight |
308.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
